![molecular formula C14H10BrN3O2S B2688246 2-bromo-N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)benzamide CAS No. 954672-94-7](/img/structure/B2688246.png)
2-bromo-N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-bromo-N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)benzamide” is a chemical compound that exhibits a broad spectrum of antimicrobial action . It can be useful in the search for new antimicrobial drugs .
Synthesis Analysis
The synthesis of this compound has been described in various studies. One method involves the reactions of various thioamides with 2-bromo-7-methyl-5-oxo-5H-1,3,4-thiazolo [3,2-a]pyrimidine . The products of these reactions have been characterized with respect to their antimicrobial activity .Chemical Reactions Analysis
The compound has been involved in reactions with various thioamides to synthesize a series of thiuronium salts . These salts have been characterized with respect to their antimicrobial activity .Scientific Research Applications
Antimicrobial Activity
The compound exhibits a broad spectrum of antimicrobial action . It can be useful in the search for new antimicrobial drugs . This makes it a potential candidate for the development of new antibiotics, especially in the era of increasing antibiotic resistance.
Antitumor Activity
The compound has demonstrated high antitumor activity . This suggests that it could be used in the development of new anticancer drugs .
Anti-inflammatory Activity
The compound has shown anti-inflammatory activities . This indicates its potential use in the treatment of inflammatory diseases .
Synthesis of New Medicines
Apart from their huge synthetic potential, derivatives of thiazolo[3,2-a]pyrimidine, especially 2-substituted ones, are promising scaffolds for the design of new medicines .
Optimization of Ligand and Biological Target Interaction
The thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and biological target .
Structural Similarity to Purine
The structural similarity of the thiazolo[3,2-a]pyrimidine ring system to purine may be utilized in the design of structures capable of effectively binding to biological targets .
Mechanism of Action
Target of Action
It is known to exhibit a broad spectrum of antimicrobial action , suggesting that it may interact with a variety of microbial targets.
Mode of Action
Its antimicrobial action suggests that it may interfere with essential biological processes in microbes, leading to their inhibition or death .
Biochemical Pathways
Given its broad-spectrum antimicrobial activity , it is likely that this compound affects multiple pathways in different types of microbes.
Result of Action
Its broad-spectrum antimicrobial activity suggests that it can inhibit the growth of or kill a wide range of microbes .
properties
IUPAC Name |
2-bromo-N-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrN3O2S/c1-8-11(13(20)18-6-7-21-14(18)16-8)17-12(19)9-4-2-3-5-10(9)15/h2-7H,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHUKCVSIPBHVLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)N2C=CSC2=N1)NC(=O)C3=CC=CC=C3Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-N-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.